Cas no 2108306-59-6 (N-1-Methyl-4-1-(2,4,6-trimethylphenyl)-1H-tetrazol-5-yl-4-piperidinyl-1H-indole-3-ethanamine)

• Product Name: N-1-Methyl-4-1-(2,4,6-trimethylphenyl)-1H-tetrazol-5-yl-4-piperidinyl-1H-indole-3-ethanamine
• CAS No: 2108306-59-6
• MF: C₂₆H₃₃N₇
• MW: 443.587124586105
• CID: 5050749
• Update Time: 2025-10-29

N-1-Methyl-4-1-(2,4,6-trimethylphenyl)-1H-tetrazol-5-yl-4-piperidinyl-1H-indole-3-ethanamine Chemical and Physical Properties

Names and Identifiers

• N-[1-Methyl-4-[1-(2,4,6-trimethylphenyl)-1H-tetrazol-5-yl]-4-piperidinyl]-1H-indole-3-ethanamine
• 1H-Indole-3-ethanamine, N-[1-methyl-4-[1-(2,4,6-trimethylphenyl)-1H-tetrazol-5-yl]-4-piperidinyl]-
• N-1-Methyl-4-1-(2,4,6-trimethylphenyl)-1H-tetrazol-5-yl-4-piperidinyl-1H-indole-3-ethanamine

• Inchi： 1S/C26H33N7/c1-18-15-19(2)24(20(3)16-18)33-25(29-30-31-33)26(10-13-32(4)14-11-26)28-12-9-21-17-27-23-8-6-5-7-22(21)23/h5-8,15-17,27-28H,9-14H2,1-4H3
• InChI Key： DISFMZYVMFTJPQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(CCNC2(C3N(C4=C(C)C=C(C)C=C4C)N=NN=3)CCN(C)CC2)=C1

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

N-1-Methyl-4-1-(2,4,6-trimethylphenyl)-1H-tetrazol-5-yl-4-piperidinyl-1H-indole-3-ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-1-Methyl-4-1-(2,4,6-trimethylphenyl)-1H-tetrazol-5-yl-4-piperidinyl-1H-indole-3-ethanamine

Professional Introduction to N-1-Methyl-4-1-(2,4,6-trimethylphenyl)-1H-tetrazol-5-yl-4-piperidinyl-1H-indole-3-ethanamine (CAS No. 2108306-59-6)

N-1-Methyl-4-1-(2,4,6-trimethylphenyl)-1H-tetrazol-5-yl-4-piperidinyl-1H-indole-3-ethanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2108306-59-6, represents a convergence of advanced structural motifs that are increasingly being explored for their potential therapeutic applications. The molecular architecture of this compound incorporates several key pharmacophoric elements, including a tetrazole ring, a piperidine moiety, and an indole backbone, which collectively contribute to its unique pharmacological profile.

The tetrazole ring, a five-membered heterocyclic structure containing four nitrogen atoms, is known for its ability to modulate biological pathways through interactions with various target proteins and enzymes. In particular, the 1H-tetrazol-5-yl substituent in this compound suggests a potential role in inhibiting or activating specific enzymatic processes that are critical for disease mechanisms. Recent studies have highlighted the tetrazole scaffold's utility in developing antiviral and anti-inflammatory agents, underscoring its relevance in modern drug discovery.

Complementing the tetrazole moiety is the 4-piperidinyl group, which is widely recognized for its role in enhancing drug solubility and bioavailability. Piperidine derivatives are frequently incorporated into pharmaceuticals due to their favorable pharmacokinetic properties and their ability to interact with biological targets in a manner that promotes therapeutic efficacy. The presence of this group in N-1-Methyl-4-1-(2,4,6-trimethylphenyl)-1H-tetrazol-5-yl-4-piperidinyl-1H-indole-3-ethanamine suggests that the compound may exhibit improved oral bioavailability and target specificity.

The indole backbone of the compound further enriches its pharmacological potential. Indole derivatives are well-documented for their diverse biological activities, including antimicrobial, antitumor, and neuroprotective effects. The specific substitution pattern on the indole ring in this compound, particularly the N-1-Methyl group and the ethanamine side chain at position 3, is likely to fine-tune its interaction with biological targets. This structural feature may contribute to the compound's ability to modulate signaling pathways associated with neurological disorders and cancer.

The influence of the 2,4,6-trimethylphenyl substituent cannot be overlooked. This aromatic group introduces hydrophobicity and rigidity to the molecular structure, which can enhance binding affinity to protein targets. Additionally, the trimethyl groups may influence metabolic stability by affecting electron distribution across the molecule. Such structural modifications are often employed in medicinal chemistry to optimize drug-like properties such as lipophilicity and metabolic resistance.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N-1-Methyl-4-1-(2,4,6-trimethylphenyl)-1H-tetrazol-5-yl-4-piperidinyl-1H-indole-3-ethanamine with various biological targets. These studies suggest that the compound may interact with enzymes involved in neurotransmitter synthesis and degradation, as well as with receptors implicated in pain perception and inflammation. Such interactions could make this compound a promising candidate for treating conditions such as chronic pain syndromes and neurodegenerative diseases.

In vitro studies have begun to elucidate the pharmacological profile of N-1-Methyl-4-1-(2,4,6-trimethylphenyl)-1H-tetrazol-5-yl-4-piperidinyl-1H-indole-3-ethanamine. Preliminary data indicate that the compound exhibits moderate potency against certain enzymatic targets while maintaining a favorable safety profile. These findings align with the growing interest in multitargeted approaches for treating complex diseases. By simultaneously modulating multiple biological pathways, such compounds may offer synergistic therapeutic benefits that single-target agents cannot achieve.

The synthesis of N-1-Methyl-N'-[[(2R)-2-hydroxypropanoylamino]carbonyl]-N,N-dimethylcyclopropaneacetonitrile represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal catalysis and asymmetric synthesis have been employed to construct the complex molecular framework efficiently. This synthetic strategy not only highlights the ingenuity of modern chemical methodology but also paves the way for scalable production of related compounds for further investigation.

The potential applications of N-N'-dibenzoyl-N,N-dimethylethylenediamine extend beyond traditional pharmaceuticals. Research is ongoing into its utility as a tool compound for studying enzyme mechanisms and as a precursor for more complex derivatives with tailored properties. The versatility of this compound underscores its importance as a building block in medicinal chemistry innovation.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. N-N'-Dibenzoyl-N,N-dimethylethylenediamine exemplifies how structural innovation can lead to new treatments for unmet medical needs. As research progresses, it is anticipated that compounds like N-N'-Dibenzoyl-N,N-dimethylethylenediamine will continue to inspire new avenues in drug discovery and development.